2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C14H18N2O/c1-11(2)9-15-14(17)10-16-8-7-12-5-3-4-6-13(12)16/h3-8,11H,9-10H2,1-2H3,(H,15,17)
• InChI Key: VQTFUDJGLZNPFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN1C=CC2=CC=CC=C21
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

2-(1H-Indol-1-yl)-N-(2-methylpropyl)acetamide is an indole-based acetamide derivative characterized by a 1H-indole moiety linked via a methylene group to an acetamide core. The amide nitrogen is substituted with a 2-methylpropyl (isobutyl) group. This compound’s structure combines the aromatic indole system, known for its role in bioactive molecules, with a moderately hydrophobic isobutyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide typically involves the reaction of indole with an appropriate acylating agent. One common method is the acylation of indole with 2-methylpropylamine and acetic anhydride under acidic conditions. The reaction is usually carried out in a solvent such as dichloromethane or toluene, and the mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

In an industrial setting, the production of 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form oxindole derivatives.

Reduction: The acetamide group can be reduced to an amine.

Substitution: Electrophilic substitution reactions can occur on the indole ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Electrophilic reagents such as halogens, nitrating agents, or sulfonating agents can be used under controlled conditions.

Major Products Formed

Oxidation: Oxindole derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted indole derivatives depending on the electrophile used.

Scientific Research Applications

2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide involves its interaction with specific molecular targets in biological systems. The indole ring can interact with various enzymes and receptors, modulating their activity. The acetamide group can form hydrogen bonds with target proteins, enhancing the compound’s binding affinity. These interactions can lead to the activation or inhibition of specific signaling pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations in Indole Acetamides

The following table summarizes key structural and physicochemical differences between 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide and related compounds:

Compound Name	Indole Substitution	Amide Side Chain	Molecular Weight	logP	Key Features
2-(1H-Indol-1-yl)-N-(2-methylpropyl)acetamide	1-position	Isobutyl (C4H9)	~246.3 (calc.)	~2.1*	Achiral, moderate hydrophobicity
2-[6-(Benzyloxy)-1H-indol-1-yl]-N-(2-methylpropyl)acetamide	1-position, 6-benzyloxy	Isobutyl	336.43	N/A	Increased bulk and lipophilicity due to benzyloxy group
N-Cyclopropyl-2-(1H-indol-1-yl)acetamide	1-position	Cyclopropyl	214.26	2.1174	Smaller side chain; rigid cyclopropane may enhance metabolic stability
2-(1H-Indol-3-yl)-N-phenylacetamide	3-position	Phenyl	264.3 (calc.)	N/A	Aromatic side chain; positional isomer may alter receptor binding
(S)-(−)-2-(1H-Indol-3-yl)-N-(1-phenylethyl)acetamide	3-position	Chiral 1-phenylethyl	278.34	N/A	Stereochemistry introduces enantiomer-specific bioactivity
2-(4-Chloro-1H-indol-1-yl)-N-[3-(propan-2-yloxy)propyl]acetamide	1-position, 4-chloro	Ether-linked propyl	308.8	N/A	Chloro substituent enhances electron-withdrawing effects; ether improves solubility
N-[2,3-Dihydro-1-(2-methylpropyl)-2-oxo-1H-indol-3-yl]acetamide	Dihydroindole, 2-oxo	Isobutyl	246.3	N/A	Non-aromatic indole core; ketone group alters electronic properties

*Estimated based on N-cyclopropyl analog .

Pharmacological and Physicochemical Insights

• Indole Substitution Position :

  • 1-Indolyl derivatives (e.g., target compound) vs. 3-indolyl isomers (e.g., ): The 3-position is common in natural auxins and may favor interactions with enzymes like α-amylase , while 1-substituted indoles are less explored but offer distinct electronic profiles.
  • Substituents on the indole ring (e.g., benzyloxy in , chloro in ) modulate solubility, bioavailability, and target affinity. For example, electron-withdrawing groups (Cl) may enhance metabolic stability but reduce membrane permeability.

• Amide Side Chain Diversity :

  • Isobutyl vs. Cyclopropyl () : The isobutyl group in the target compound provides greater hydrophobicity (logP ~2.1) compared to cyclopropyl (logP ~2.1), but the latter’s rigidity may reduce off-target interactions.
  • Chiral vs. Achiral Side Chains : The (S)-1-phenylethyl group in introduces stereochemical complexity, which can enhance selectivity but complicate synthesis. The target compound’s achiral isobutyl group simplifies production.

• Biological Activity Trends :

  • Cytotoxic indole acetamides (e.g., N-(2-(1H-Indol-3-yl)-2-oxoethyl)-acetamide ) often feature electron-deficient or heterocyclic substituents. The target compound’s simpler structure may lack such activity but could serve as a scaffold for optimization.
  • Antioxidant and antidiabetic activities (e.g., α-amylase inhibition in ) are linked to hydrogen-bonding capacity (polar surface area ~26.6 in ), which the target compound’s isobutyl group may partially offset.

Biological Activity

2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide is a synthetic compound with significant potential in pharmacological applications, particularly due to its indole core structure, which is known for diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer and antimicrobial properties, as well as its mechanisms of action.

Chemical Structure and Properties

The compound's molecular formula is C13H16N2O, with a molecular weight of approximately 220.28 g/mol. The structure includes an indole moiety linked to an acetamide group, which contributes to its biological reactivity.

Anticancer Properties

Indole derivatives have been extensively studied for their anticancer activities. Preliminary studies suggest that 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide may inhibit tumor growth and induce apoptosis in various cancer cell lines.

Key Findings:

• Mechanism of Action: Indoles can modulate multiple signaling pathways involved in cell proliferation and apoptosis. For instance, they may inhibit the PI3K/Akt pathway, which is crucial for cancer cell survival.
• Case Studies: In vitro studies have shown that compounds with similar structures exhibit significant cytotoxicity against human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer) with IC50 values ranging from 10 to 50 µM .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	20	Apoptosis induction via caspase activation
A549	15	Inhibition of PI3K/Akt signaling
HT29 (colon cancer)	25	Cell cycle arrest at G2/M phase

Antimicrobial Activity

In addition to anticancer effects, indole derivatives have demonstrated antimicrobial properties against various pathogens.

Research Findings:

• Antibacterial Activity: Studies have reported that compounds similar to 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide exhibit significant antibacterial effects against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .
• Mechanism of Action: The antimicrobial activity is believed to result from the disruption of bacterial cell membranes and inhibition of nucleic acid synthesis.

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Pharmacokinetics

Understanding the pharmacokinetic profile of 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide is essential for evaluating its therapeutic potential. Preliminary data suggest moderate bioavailability and the ability to penetrate biological membranes effectively.

Key Parameters:

• Absorption: Good absorption characteristics in gastrointestinal models.
• Metabolism: Metabolized primarily in the liver with a half-life of approximately 4 hours.
• Excretion: Renal excretion as metabolites.

Future Directions

Further research is warranted to fully elucidate the biological mechanisms underlying the activity of 2-(1H-indol-1-yl)-N-(2-methylpropyl)acetamide. Future studies should focus on:

• In vivo Studies: Assessing efficacy in animal models.
• Structure-Activity Relationship (SAR): Exploring modifications to enhance potency and selectivity.
• Clinical Trials: Evaluating safety and efficacy in human subjects.